Cas no 2229228-62-8 (2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine
• CAS No: 2229228-62-8
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5827149
• PubChem ID: 165720455
• Update Time: 2025-10-29

2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine
• 2-{1-[4-(methoxymethyl)phenyl]cyclobutyl}ethan-1-amine
• EN300-1772079
• 2229228-62-8

• Inchi： 1S/C14H21NO/c1-16-11-12-3-5-13(6-4-12)14(9-10-15)7-2-8-14/h3-6H,2,7-11,15H2,1H3
• InChI Key： KXZHTBRMOJICEK-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine

Introduction to 2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2229228-62-8)

The compound 2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine, identified by the CAS registry number 2229228-62-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically secondary amines, and features a cyclobutane ring fused with a phenyl group, which introduces unique electronic and steric properties. The presence of the methoxymethyl substituent further enhances its functional versatility, making it an intriguing subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and reduction techniques. The synthesis of 4-(methoxymethyl)phenyl derivatives has been extensively studied due to their role as intermediates in the production of biologically active compounds. The integration of this moiety with a cyclobutane ring and an ethanamine group has opened new avenues for exploring its pharmacological properties.

Structurally, the molecule consists of a cyclobutane ring attached to a phenyl group at one position, with a methoxymethyl substituent at the para position of the phenyl ring. The ethanamine group is connected to the cyclobutane ring via a single bond, creating a rigid yet flexible framework that can potentially interact with various biological targets. This unique structure has been leveraged in recent studies to investigate its potential as a building block for drug discovery.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have reported that derivatives of this compound exhibit moderate to high activity against various enzymes and receptors, making them valuable leads for drug development. For instance, studies have shown that analogs of this compound can modulate the activity of G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension, anxiety, and pain.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The rigid cyclobutane structure contributes to its mechanical stability, making it a candidate for use in polymer chemistry. Recent research has focused on incorporating this compound into polymeric materials to enhance their thermal and mechanical properties.

The synthesis of 2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine involves a series of well-established organic reactions. The key steps include the formation of the cyclobutane ring through either thermal or photochemical [4+0] cycloaddition reactions or through transition-metal-catalyzed cyclization processes. The introduction of the methoxymethyl group is typically achieved via alkylation or acylation reactions, followed by reduction to yield the final amine product.

The physical properties of this compound have been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, solubility, and stability under various conditions. For instance, NMR studies have revealed that the cyclobutane ring adopts a puckered conformation due to angle strain, which influences its reactivity and interactions with other molecules.

In terms of biological activity, recent studies have focused on evaluating this compound's potential as an inhibitor of key enzymes involved in metabolic pathways. Preliminary assays indicate that it exhibits selective inhibition against certain kinases and proteases, suggesting its potential utility in anti-inflammatory and anticancer therapies. However, further studies are required to confirm these findings and optimize its pharmacokinetic properties.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions due to the presence of readily metabolizable groups such as the methoxymethyl substituent.

In conclusion, 2-{1-4-(methoxymethyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2229228-62-8) is a versatile organic molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of complex molecular systems and their applications in medicine and materials science.